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Executive Summary
Basic Yellow 28, a cationic azo dye, is utilized in the textile industry and has applications as an

insecticide in aquaculture.[1] This technical guide provides a comprehensive overview of the

available toxicological data on Basic Yellow 28 acetate. The compound is classified as toxic if

swallowed, harmful in contact with skin, and fatal if inhaled.[2][3][4] It is also known to cause

serious eye damage and is very toxic to aquatic life with long-lasting effects.[2][3][5] This

document synthesizes the current knowledge on its acute toxicity, irritation potential, and

ecotoxicity, while also highlighting areas where data is currently unavailable in the public

domain.

Acute Toxicity
Basic Yellow 28 exhibits significant acute toxicity through various routes of exposure. The

primary hazard classifications are consistent across multiple safety data sheets, indicating a

high level of acute toxicity.

Quantitative Acute Toxicity Data
The available quantitative data for acute toxicity is summarized in the table below. A notable

data gap exists for acute oral and dermal LD50 values.
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Endpoint Species Route Value Reference

LC50 Rat (female) Inhalation 290 mg/m³ air [6]

LD50 Rat Oral No data available

LD50 Rabbit Dermal No data available

Hazard Statements
The following GHS hazard statements have been assigned to Basic Yellow 28:

H301: Toxic if swallowed[2][7]

H312: Harmful in contact with skin[2][7]

H330: Fatal if inhaled[2][7]

Irritation and Sensitization
Eye Irritation
Basic Yellow 28 is consistently classified as causing serious eye damage.[2][3][4][5][8]

GHS Hazard Statement H318: Causes serious eye damage[2][7]

While specific data from in vivo (e.g., Draize test) or in vitro eye irritation studies were not found

in the public literature, the classification indicates a significant potential for causing irreversible

or slowly reversible damage to the eye.

Skin Irritation and Sensitization
Information regarding skin irritation is less severe than for eye irritation, with some sources

indicating a potential for skin irritation, particularly in sensitive individuals.[8][9] However, no

quantitative data from skin irritation studies (e.g., OECD 404) were available.

There is currently no available data to assess the skin sensitization potential of Basic Yellow
28 acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/basic-yellow-28.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://pubchem.ncbi.nlm.nih.gov/compound/Basic-Yellow-28
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://pubchem.ncbi.nlm.nih.gov/compound/Basic-Yellow-28
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://pubchem.ncbi.nlm.nih.gov/compound/Basic-Yellow-28
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://pubchem.ncbi.nlm.nih.gov/compound/Basic-Yellow-28
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.benchchem.com/product/b15466760?utm_src=pdf-body
https://www.benchchem.com/product/b15466760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Genotoxicity and Carcinogenicity
Genotoxicity
One safety data sheet indicates that "Mutagenicity data reported," but the specific studies and

their outcomes were not provided.[8][10] Therefore, a definitive assessment of the genotoxic

potential of Basic Yellow 28 acetate cannot be made at this time.

Carcinogenicity
Basic Yellow 28 is not listed as a carcinogen by major regulatory bodies such as ACGIH, IARC,

NIOSH, NTP, or OSHA.[8][10] However, this does not preclude carcinogenic potential, and no

specific carcinogenicity studies were identified.

Ecotoxicity
Basic Yellow 28 is classified as very toxic to aquatic life with long-lasting effects.[2][3][5]

GHS Hazard Statement H400: Very toxic to aquatic life[2][7]

GHS Hazard Statement H410: Very toxic to aquatic life with long lasting effects[2][7]

Quantitative Ecotoxicity Data
Endpoint Species Value Exposure Time Reference

LC50

Leuciscus idus

melanotus (a

species of fish)

10 - 100 mg/L 96 h [5][6]

EC0
Daphnia magna

(water flea)
0.32 mg/L 24 h [5][6]

EC50

Desmodesmus

subspicatus

(green algae)

0.14 mg/L 72 h [5][6]

EC50 Activated sludge 59 mg/L 30 min [5][6]

Experimental Protocols
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Detailed experimental protocols for the toxicological evaluation of Basic Yellow 28 acetate are

not available in the public domain. However, standardized OECD guidelines are typically

followed for such assessments.

Acute Oral Toxicity (General Protocol - e.g., OECD 423)
The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of

animals.[2][11] The objective is to classify the substance based on its acute oral toxicity.[2]

Test Animals: Typically, rats of a single sex (usually females) are used.[11]

Procedure: A starting dose is administered to a group of three animals. The outcome

(mortality or survival) determines the next dose level (higher or lower) for the next group of

animals.[11]

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days.[2] A gross necropsy is performed on all animals at the end of the

study.

Acute Eye Irritation/Corrosion (General Protocol - e.g.,
OECD 405)
This test evaluates the potential of a substance to cause irritation or corrosion to the eye.[3][4]

Test Animals: Albino rabbits are the preferred species.[3]

Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye

of the animal. The other eye serves as a control.[3][5]

Observations: The eyes are examined for corneal opacity, iris lesions, conjunctival redness,

and chemosis at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[3][9] The

reversibility of any observed effects is also assessed.[3]

Visualizations
General Workflow for Acute Toxicity Assessment
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Caption: A generalized workflow for assessing the acute toxicity of a chemical substance.
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Caption: Relationship between routes of exposure and toxicological endpoints for Basic Yellow
28 Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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